2,4,6-Tribromophenol
2,4,6-Tribromophenol
Soft, long, white crystals with a bromine odor. (NTP, 1992)
2,4,6-tribromophenol is a bromophenol that is phenol in which the hydrogens at positions 2, 4 and 6 have been replaced by bromines. It is commonly used as a fungicide and in the preparation of flame retardants. It has a role as an environmental contaminant, a fungicide and a marine metabolite.
2,4,6-Tribromophenol is a natural product found in Lanice conchilega, Bos taurus, and other organisms with data available.
2,4,6-Tribromophenol is found in crustaceans. 2,4,6-Tribromophenol is isolated from molluscs and crustaceans. 2,4,6-Tribromophenol is a flavour component of seafood, imparts an intense shrimp-like flavour. 2,4,6-Tribromophenol belongs to the family of Bromobenzenes. These are organic compounds containing a chlorine atom attached to a benzene ring.
2,4,6-tribromophenol is a bromophenol that is phenol in which the hydrogens at positions 2, 4 and 6 have been replaced by bromines. It is commonly used as a fungicide and in the preparation of flame retardants. It has a role as an environmental contaminant, a fungicide and a marine metabolite.
2,4,6-Tribromophenol is a natural product found in Lanice conchilega, Bos taurus, and other organisms with data available.
2,4,6-Tribromophenol is found in crustaceans. 2,4,6-Tribromophenol is isolated from molluscs and crustaceans. 2,4,6-Tribromophenol is a flavour component of seafood, imparts an intense shrimp-like flavour. 2,4,6-Tribromophenol belongs to the family of Bromobenzenes. These are organic compounds containing a chlorine atom attached to a benzene ring.
Brand Name:
Vulcanchem
CAS No.:
118-79-6
VCID:
VC20844140
InChI:
InChI=1S/C6H3Br3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
SMILES:
C1=C(C=C(C(=C1Br)O)Br)Br
Molecular Formula:
C6H3Br3O
Molecular Weight:
330.80 g/mol
2,4,6-Tribromophenol
CAS No.: 118-79-6
Cat. No.: VC20844140
Molecular Formula: C6H3Br3O
Molecular Weight: 330.80 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Soft, long, white crystals with a bromine odor. (NTP, 1992) 2,4,6-tribromophenol is a bromophenol that is phenol in which the hydrogens at positions 2, 4 and 6 have been replaced by bromines. It is commonly used as a fungicide and in the preparation of flame retardants. It has a role as an environmental contaminant, a fungicide and a marine metabolite. 2,4,6-Tribromophenol is a natural product found in Lanice conchilega, Bos taurus, and other organisms with data available. 2,4,6-Tribromophenol is found in crustaceans. 2,4,6-Tribromophenol is isolated from molluscs and crustaceans. 2,4,6-Tribromophenol is a flavour component of seafood, imparts an intense shrimp-like flavour. 2,4,6-Tribromophenol belongs to the family of Bromobenzenes. These are organic compounds containing a chlorine atom attached to a benzene ring. |
|---|---|
| CAS No. | 118-79-6 |
| Molecular Formula | C6H3Br3O |
| Molecular Weight | 330.80 g/mol |
| IUPAC Name | 2,4,6-tribromophenol |
| Standard InChI | InChI=1S/C6H3Br3O/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H |
| Standard InChI Key | BSWWXRFVMJHFBN-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1Br)O)Br)Br |
| Canonical SMILES | C1=C(C=C(C(=C1Br)O)Br)Br |
| Boiling Point | 471 °F at 760 mmHg (Sublimes at 540-554 °F at 764 mmHg) (NTP, 1992) 286 °C |
| Colorform | Needles from alcohol; prisms from benzene Long crystals Soft, white needles |
| Melting Point | 203 to 205 °F (NTP, 1992) 94-96 °C 87 - 89 °C 95.5 °C |
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